Cas no 1805062-35-4 (2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine
• CAS No: 1805062-35-4
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4870555
• Update Time: 2025-06-08

2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-4-3(12(13)14)1-2(5(8)9)6(10)11-4/h1,5H
• InChI Key： SDNCADNFHXZDHQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine

Introduction to 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine (CAS No. 1805062-35-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine (CAS No. 1805062-35-4) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and broad functionalization potential. This compound, characterized by the presence of a pyridine core substituted with chloro, difluoromethyl, iodo, and nitro functional groups, serves as a valuable building block for the synthesis of novel bioactive molecules. The strategic arrangement of these substituents not only enhances its reactivity but also opens up diverse avenues for further chemical manipulation, making it an indispensable tool in the development of innovative therapeutic agents.

The nitropyridine moiety in this compound plays a pivotal role in its reactivity, enabling nucleophilic substitution reactions that are critical for constructing more complex molecular architectures. The chloro and iodo substituents provide additional handles for cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are widely employed in the synthesis of biaryl systems. Furthermore, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for medicinal chemistry applications.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease-related pathways. The structural motifs present in 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine have been leveraged to design molecules with potential applications in oncology, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in generating kinase inhibitors by incorporating pyridine-based scaffolds that mimic natural substrates or allosteric sites. The presence of multiple reactive sites allows for fine-tuning of pharmacophoric features, enabling the optimization of potency and selectivity.

One notable area where this compound has made significant contributions is in the synthesis of antiviral agents. The pyridine core is a common feature in many viral protease inhibitors and nucleoside analogs. Researchers have utilized derivatives of 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine to develop novel inhibitors against RNA viruses by exploiting its ability to form hydrogen bonds with key residues in viral enzymes. Additionally, the electron-withdrawing nature of the nitro group enhances binding interactions with biological targets, thereby improving drug efficacy.

The impact of this compound extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated derivatives of 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine into their drug discovery pipelines due to its proven track record in generating high-quality leads. Its synthetic accessibility and compatibility with various reaction conditions make it an ideal candidate for large-scale production. Moreover, advances in flow chemistry have further streamlined the synthesis of complex derivatives, reducing reaction times and improving yields.

Recent advancements in computational chemistry have also played a crucial role in optimizing the use of 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine. Molecular modeling studies have helped elucidate its interactions with biological targets at an atomic level, providing insights into structure-activity relationships (SAR). This has enabled medicinal chemists to design more effective analogs by predicting how changes in substituent patterns will influence binding affinity and pharmacokinetic properties. Such computational approaches are increasingly becoming integral to modern drug discovery processes.

The versatility of 2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine is further highlighted by its application in material science. Beyond pharmaceuticals, this compound has been explored as a precursor for organic electronic materials due to its ability to form conjugated systems upon functionalization. Researchers have synthesized polymers and small-molecule emitters based on its scaffold, demonstrating its potential in developing next-generation optoelectronic devices.

In conclusion,2-Chloro-5-(difluoromethyl)-6-iodo-3-nitropyridine (CAS No. 1805062-35-4) represents a cornerstone molecule in contemporary chemical biology and medicinal chemistry research. Its unique structural attributes and reactivity profile have paved the way for numerous innovations across various therapeutic areas. As our understanding of biological systems continues to evolve, this compound will undoubtedly remain at the forefront of molecular design efforts aimed at addressing unmet medical needs.